Cas no 408350-80-1 (3-Pyridinecarbonitrile,6-(methylthio)-)

• Product Name: 3-Pyridinecarbonitrile,6-(methylthio)-
• CAS No: 408350-80-1
• MF: C₇H₆N₂S
• MW: 150.200939655304
• CID: 326203
• PubChem ID: 22939527
• Update Time: 2025-04-19

3-Pyridinecarbonitrile,6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,6-(methylthio)-
• 2-methylthio-5-cyanopyridine
• 6-methylsulfanylpyridine-3-carbonitrile
• 3-Pyridinecarbonitrile,6-(methylthio)-(9CI)
• SCHEMBL1145180
• 6-(methylthio)nicotinonitrile
• 6-(METHYLSULFANYL)PYRIDINE-3-CARBONITRILE
• DTXSID50629124
• 408350-80-1
• AMY7779
• AKOS009221648
• COONHACHVMHEKN-UHFFFAOYSA-N
• 5-Cyano-2-methylthiopyridine
• 6-(Methylthio)-3-pyridinecarbonitrile

• Inchi： 1S/C7H6N2S/c1-10-7-3-2-6(4-8)5-9-7/h2-3,5H,1H3
• InChI Key： COONHACHVMHEKN-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C#N)=CN=1

Computed Properties

• Exact Mass: 150.02516937g/mol
• Monoisotopic Mass: 150.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62Ų

Experimental Properties

• Melting Point: 78 ºC
• PSA: 61.98000
• LogP: 1.67518